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Compound of Interest

Compound Name:
1,1'-Carbonylbis(3-

methylimidazolium) triflate

Cat. No.: B043501 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1,1'-Carbonylbis(3-
methylimidazolium) triflate

Introduction
1,1'-Carbonylbis(3-methylimidazolium) triflate, also known as 1,1'-Carbonylbis(3-methyl-1H-

imidazol-3-ium) bis(trifluoromethanesulphonate), is a chemical reagent utilized in organic

synthesis, notably as an efficient agent for aminoacylations.[1] Its reactive nature necessitates

a thorough understanding of its safety profile and proper handling procedures to ensure the

safety of laboratory personnel and the environment. This guide provides comprehensive safety

and handling information for researchers, scientists, and drug development professionals.

Hazard Identification and Classification
The primary hazards associated with this compound are irritation to the skin, eyes, and

respiratory system.[2] It is classified as a warning-level hazard.

Signal Word: Warning[3][4]

Hazard Statements:

H302: Harmful if swallowed.[3]

H312: Harmful in contact with skin.[3]
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H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H332: Harmful if inhaled.[3]

H335: May cause respiratory irritation.[2][3]

Data Summary
The following tables summarize the key safety and physical data for 1,1'-Carbonylbis(3-
methylimidazolium) triflate.

Table 1: GHS Hazard and Precautionary Statements
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Category Code Statement Citations

Hazard Statements H315 Causes skin irritation. [2][3]

H319
Causes serious eye

irritation.
[2][3]

H335
May cause respiratory

irritation.
[2][3]

H302, H312, H332

Harmful if swallowed,

in contact with skin, or

if inhaled.

[3]

Precautionary

Statements
P261

Avoid breathing

dust/fumes.
[2][3]

P264

Wash all exposed

external body areas

thoroughly after

handling.

[2][3]

P270

Do not eat, drink or

smoke when using

this product.

[3]

P271

Use only outdoors or

in a well-ventilated

area.

[2][3]

P280

Wear protective

gloves, protective

clothing, eye

protection and face

protection.

[2]

P301+P312

IF SWALLOWED: Call

a POISON

CENTER/doctor if you

feel unwell.

[3]
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P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[3]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[3]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[3]

P403+P233

Store in a well-

ventilated place. Keep

container tightly

sealed.

[3]

P405 Store locked up. [3]

P501

Dispose of

contents/container to

an approved waste

disposal plant.

[3]

Table 2: Physical and Chemical Properties
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Property Value Citations

CAS Number 120418-31-7 [2]

Molecular Formula C11H12F6N4O7S2 [3][4]

Molecular Weight 490.36 g/mol [4]

Appearance White to Off-White Solid [1]

Solubility

Soluble in nitromethane,

chloroform; Insoluble in ether;

Reacts with water.

[1]

Storage Temperature
2-8°C under an inert

atmosphere.
[3]

Experimental Protocols
Detailed toxicological and safety study protocols for 1,1'-Carbonylbis(3-methylimidazolium)
triflate are not publicly available in the searched documents. The provided hazard information

is based on supplier safety data sheets. However, standardized protocols for safe handling,

spill response, and first aid are outlined below based on best practices and SDS

recommendations.

Protocol for Safe Handling
Engineering Controls: Conduct all handling operations within a certified chemical fume hood

or in a well-ventilated area to minimize inhalation exposure.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety glasses or goggles.[2]

Hand Protection: Wear impervious chemical-resistant gloves (e.g., nitrile). Inspect gloves

for integrity before each use.[2]

Body Protection: Wear a lab coat or protective clothing to prevent skin contact.[2]

Respiratory Protection: If dust is generated, use a dust respirator.[2]
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General Hygiene: Avoid all unnecessary personal contact.[2] Do not eat, drink, or smoke in

the work area.[2] Wash hands thoroughly with soap and water after handling the compound.

[2] Launder work clothes separately.[2]

Container Management: Keep containers securely sealed when not in use.[2] Avoid physical

damage to containers.

Protocol for Accidental Release (Spill Cleanup)
Immediate Action: Evacuate the area and ensure adequate ventilation.

Containment: Prevent the spillage from entering drains, sewers, or water courses.[2]

Cleanup Procedure:

Wear full PPE as described in section 4.1.

Use dry cleanup procedures; avoid generating dust.[2]

Carefully sweep or shovel the spilled solid material.

Consider using a grounded, explosion-proof vacuum cleaner for larger spills.[2] Do not use

compressed air for cleaning.[2]

Place the collected material into a clean, dry, sealable, and properly labeled container for

disposal.[2]

Decontamination: Thoroughly decontaminate the spill area and all equipment used in the

cleanup.

Visualization of Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 1,1'-
Carbonylbis(3-methylimidazolium) triflate from receipt to disposal.
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Caption: Safe handling workflow for 1,1'-Carbonylbis(3-methylimidazolium) triflate.
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First Aid Measures
In case of exposure, follow these first aid protocols:

Eye Contact: Immediately wash out the eyes with water.[2] If irritation persists, seek medical

attention.[2] Only skilled personnel should attempt to remove contact lenses after an injury.

[2]

Skin Contact: Flush the affected skin and hair with running water and soap, if available.[2]

Seek medical attention if irritation develops or persists.[2]

Inhalation: Remove the individual from the contaminated area to fresh air.[2] Other measures

are typically not necessary, but if respiratory issues arise, seek medical advice.[2]

Ingestion: Immediately give a glass of water.[2] First aid is not generally required, but if in

doubt, contact a Poisons Information Centre or a doctor.[2]

Fire Fighting and Stability
Flammability: The substance is non-combustible and not considered a significant fire risk.[2]

However, its containers may burn.[2]

Extinguishing Media: Use extinguishing media appropriate for the surrounding fire. Cool fire-

exposed containers with a water spray from a protected location.[2]

Stability: The compound reacts with water.[1] It should be stored under anhydrous

conditions, for example, in a dry nitromethane solution or as a solid in the absence of

moisture.[1]

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated area.[5] Keep the container tightly closed

and store under an inert gas.[5] The recommended storage temperature is between 2-8°C.

[3]

Disposal: Dispose of the substance and its container at an approved waste disposal plant.[5]

Follow all local, state, and federal regulations for chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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